Cas no 1031105-08-4 (5,6-dichloro-N-(8-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)pyridine-3-carboxamide)

• Product Name: 5,6-dichloro-N-(8-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)pyridine-3-carboxamide
• CAS No: 1031105-08-4
• MF: C₁₅H₁₁Cl₃N₂O₃
• MW: 373.61844086647
• CID: 5681234
• PubChem ID: 41769374
• Update Time: 2025-10-31

5,6-dichloro-N-(8-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1031105-08-4
• 5,6-dichloro-N-(8-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)pyridine-3-carboxamide
• AKOS033675863
• 5,6-dichloro-N-(7-chloro-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)pyridine-3-carboxamide
• Z193330570
• EN300-26604170

• Inchi： 1S/C15H11Cl3N2O3/c16-9-5-12-13(23-3-1-2-22-12)6-11(9)20-15(21)8-4-10(17)14(18)19-7-8/h4-7H,1-3H2,(H,20,21)
• InChI Key： CKGOVKZKIJCRIK-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=C1NC(C1C=NC(=C(C=1)Cl)Cl)=O)OCCCO2

Computed Properties

• Exact Mass: 371.983525g/mol
• Monoisotopic Mass: 371.983525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 60.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 5,6-dichloro-N-(8-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)pyridine-3-carboxamide

Comprehensive Overview of 5,6-Dichloro-N-(8-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)pyridine-3-carboxamide (CAS No. 1031105-08-4)

The compound 5,6-dichloro-N-(8-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)pyridine-3-carboxamide, identified by its CAS number 1031105-08-4, is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a pyridine-3-carboxamide core and a benzodioxepin moiety, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most frequently searched topics related to this compound is its synthetic pathway. Researchers often inquire about efficient methods to synthesize 5,6-dichloro-N-(8-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)pyridine-3-carboxamide, particularly focusing on yield optimization and green chemistry approaches. Recent advancements in catalytic processes and solvent-free reactions have been applied to similar structures, suggesting potential avenues for improving the synthesis of this compound. Additionally, its structural analogs are often compared in terms of bioactivity, a topic highly relevant to drug discovery.

The pharmacological potential of CAS 1031105-08-4 is another area of intense exploration. Given the increasing demand for small-molecule therapeutics, this compound's heterocyclic framework aligns with trends in targeting protein-protein interactions and enzyme inhibition. For instance, its pyridine and benzodioxepin components are known to interact with central nervous system (CNS) targets, sparking interest in neurological applications. However, detailed in vitro and in vivo studies are still needed to validate these hypotheses.

In agrochemical research, 5,6-dichloro-N-(8-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)pyridine-3-carboxamide is studied for its potential as a crop protection agent. With the growing emphasis on sustainable agriculture, compounds like this are screened for herbicidal or fungicidal properties. Its chlorinated aromatic segments are particularly noteworthy, as they often contribute to bioactivity in pest control. Researchers are also investigating its environmental persistence and degradation pathways to ensure compatibility with eco-friendly practices.

The physicochemical properties of CAS 1031105-08-4, such as solubility, stability, and lipophilicity, are critical for its practical applications. These parameters influence formulation strategies in both pharmaceutical and agrochemical contexts. For example, its logP value (a measure of lipophilicity) could determine its absorption and distribution in biological systems, a key consideration in drug development. Analytical techniques like HPLC and mass spectrometry are commonly employed to characterize these properties.

Another trending topic is the intellectual property landscape surrounding this compound. Patents and publications related to 5,6-dichloro-N-(8-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)pyridine-3-carboxamide are often scrutinized for insights into its commercial viability. Companies and academic institutions are actively filing patents for derivatives, highlighting its industrial relevance. This aligns with broader searches for novel chemical entities with patentable features.

Finally, the safety and regulatory aspects of 1031105-08-4 are frequently queried. While not classified as hazardous, standard precautions for handling organic compounds apply. Researchers emphasize the need for toxicity profiling and ecotoxicological assessments, especially given its structural complexity. Regulatory compliance, particularly in the EU and US, is a recurring theme in discussions about its large-scale production.

In summary, 5,6-dichloro-N-(8-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)pyridine-3-carboxamide represents a multifaceted compound with promising applications across industries. Its study intersects with cutting-edge research trends, from green synthesis to targeted drug design, making it a valuable subject for ongoing investigation.